Cas no 36663-00-0 (3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 36663-00-0
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• MDL: MFCD01921072
• CID: 853797
• Update Time: 2025-10-28

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(4-Chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 3-(4-chlorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 1-phenyl-3-(4-chlorophenyl) pyrazol-4-carboxaldehyde
• 1-phenyl-3-(4-chlorophenyl)-4-pyrazolecarboxaldehyde
• 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde
• 3-(4'-chlorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 3-(p-Chlorophenyl)-1-phenylpyrazole-4-carboxaldehyde

• MDL： MFCD01921072
• Inchi： 1S/C16H11ClN2O/c17-14-8-6-12(7-9-14)16-13(11-20)10-19(18-16)15-4-2-1-3-5-15/h1-11H
• InChI Key： FTUHJYUSTWIPBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 282.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 34.89000
• LogP: 4.00520

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36663-00-0)

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile reactivity. This heterocyclic aldehyde, identified by the CAS number 36663-00-0, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The compound’s unique structural framework, comprising a pyrazole core substituted with chlorophenyl and phenyl groups, as well as an aldehyde functional group at the 4-position, makes it a valuable scaffold for developing novel therapeutic agents.

The pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its rigid bicyclic structure provides stability, while the presence of nitrogen atoms allows for hydrogen bonding interactions, enhancing binding affinity. In 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, the chlorophenyl group introduces electronic and steric effects that can modulate the compound’s biological activity. The phenyl ring at the 1-position further contributes to the molecule’s complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, making it more accessible for research and development purposes. The synthesis typically involves multi-step reactions, including condensation reactions to form the pyrazole ring, followed by chlorination and alkylation to introduce the substituents. These synthetic pathways highlight the compound’s synthetic utility and its potential as a building block for more complex molecules.

The aldehyde functional group at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a reactive site for further chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. This reactivity has been exploited in various drug discovery programs, where aldehyde-containing compounds are used to generate libraries of derivatives with tailored biological properties. The versatility of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde lies in its capacity to undergo such transformations, enabling the exploration of novel pharmacological profiles.

In the context of drug discovery, 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer properties. For instance, researchers have explored its incorporation into kinase inhibitors, where the pyrazole scaffold and aldehyde group contribute to target binding and specificity. These findings underscore the compound’s significance in medicinal chemistry and its role in advancing therapeutic strategies.

The chlorophenyl substituent plays a crucial role in modulating the electronic properties of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, influencing its interaction with biological targets. Chlorine atoms are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating a chlorophenyl group, the compound gains additional properties that can improve its pharmacokinetic profile. This has led to interest in using derivatives of this compound as lead candidates for new drugs targeting various diseases.

Recent computational studies have also highlighted the potential of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde as a scaffold for drug development. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies provide insights into optimizing its structure for improved binding affinity and selectivity. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmaceutical industry continues to explore novel heterocyclic compounds like 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde due to their diverse biological activities and synthetic flexibility. The pyrazole core is particularly valuable for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into new molecules has led to breakthroughs in treating conditions ranging from infectious diseases to chronic disorders. As research progresses, compounds like this one are expected to play an increasingly important role in addressing unmet medical needs.

In conclusion,3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36663-00-0) represents a promising candidate in pharmaceutical chemistry due to its structural complexity, reactivity, and potential biological applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while recent advancements in synthesis and computational methods continue to enhance its utility. As researchers delve deeper into exploring its pharmacological properties,this compound is poised to contribute significantly to future therapeutic developments.